Cas no 1198475-42-1 (tert-Butyl 2-(4-aminobenzoyl)-1-pyrazolidinecarboxylate)

• Product Name: tert-Butyl 2-(4-aminobenzoyl)-1-pyrazolidinecarboxylate
• CAS No: 1198475-42-1
• MF: C₁₅H₂₁N₃O₃
• MW: 291.345543622971
• MDL: MFCD13193069
• CID: 4577009
• Update Time: 2025-10-28

tert-Butyl 2-(4-aminobenzoyl)-1-pyrazolidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(4-aminobenzoyl)-1-pyrazolidinecarboxylate
• TERT-BUTYL 2-(4-AMINOBENZOYL)PYRAZOLIDINE-1-CARBOXYLATE

• MDL： MFCD13193069
• Inchi： 1S/C15H21N3O3/c1-15(2,3)21-14(20)18-10-4-9-17(18)13(19)11-5-7-12(16)8-6-11/h5-8H,4,9-10,16H2,1-3H3
• InChI Key： HKEXFOTVSFZFGL-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCN1C(=O)C1=CC=C(N)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on tert-Butyl 2-(4-aminobenzoyl)-1-pyrazolidinecarboxylate

Comprehensive Overview of tert-Butyl 2-(4-aminobenzoyl)-1-pyrazolidinecarboxylate (CAS No. 1198475-42-1)

tert-Butyl 2-(4-aminobenzoyl)-1-pyrazolidinecarboxylate (CAS No. 1198475-42-1) is a specialized organic compound widely recognized in pharmaceutical and chemical research. This compound, featuring a pyrazolidine core and a tert-butyl carboxylate group, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structure, combining an aromatic amine and a carbamate moiety, makes it valuable for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for high-purity intermediates like tert-Butyl 2-(4-aminobenzoyl)-1-pyrazolidinecarboxylate has surged due to advancements in small-molecule therapeutics. Researchers frequently search for "CAS 1198475-42-1 applications" or "pyrazolidine derivatives in drug design," reflecting its relevance in medicinal chemistry. The compound's stability under mild conditions and compatibility with cross-coupling reactions further enhance its utility in structure-activity relationship (SAR) studies.

From an industrial perspective, tert-Butyl 2-(4-aminobenzoyl)-1-pyrazolidinecarboxylate is often discussed alongside trends like "green chemistry" and "sustainable synthesis." Optimizing its production using catalytic methods or flow chemistry aligns with the growing emphasis on reducing organic waste. Questions such as "How to improve yield of 1198475-42-1" or "scaling up pyrazolidine carboxylate synthesis" highlight practical challenges addressed by modern techniques.

The compound's spectroscopic properties (e.g., NMR, HPLC) are well-documented, aiding in quality control. Analytical queries like "HPLC purity of 1198475-42-1" or "characterization of tert-butyl carbamates" underscore its standardized use. Additionally, its role in peptide mimetics and kinase inhibitor development resonates with trends in precision medicine and targeted therapies.

In summary, tert-Butyl 2-(4-aminobenzoyl)-1-pyrazolidinecarboxylate (CAS No. 1198475-42-1) exemplifies innovation at the intersection of organic synthesis and pharmaceutical applications. Its adaptability to emerging methodologies ensures continued relevance in both academic and industrial settings, addressing key questions in molecular design and process optimization.